Cas no 2680833-42-3 (3-3-(2,2,2-trifluoroacetamido)cyclobutylprop-2-ynoic acid)

• Product Name: 3-3-(2,2,2-trifluoroacetamido)cyclobutylprop-2-ynoic acid
• CAS No: 2680833-42-3
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 5653114
• PubChem ID: 165908628
• Update Time: 2025-05-23

3-3-(2,2,2-trifluoroacetamido)cyclobutylprop-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 2680833-42-3
• 3-[(1s,3s)-3-(2,2,2-trifluoroacetamido)cyclobutyl]prop-2-ynoic acid
• 3-[3-(2,2,2-trifluoroacetamido)cyclobutyl]prop-2-ynoic acid
• EN300-28275935
• 2680870-26-0
• EN300-28275939
• 3-3-(2,2,2-trifluoroacetamido)cyclobutylprop-2-ynoic acid

• Inchi： 1S/C9H8F3NO3/c10-9(11,12)8(16)13-6-3-5(4-6)1-2-7(14)15/h5-6H,3-4H2,(H,13,16)(H,14,15)
• InChI Key： RIFZQMDVAFYLSO-UHFFFAOYSA-N
• SMILES： FC(C(NC1CC(C#CC(=O)O)C1)=O)(F)F

Computed Properties

• Exact Mass: 235.04562760g/mol
• Monoisotopic Mass: 235.04562760g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 3-3-(2,2,2-trifluoroacetamido)cyclobutylprop-2-ynoic acid

Introduction to 3-3-(2,2,2-trifluoroacetamido)cyclobutylprop-2-ynoic acid (CAS No. 2680833-42-3)

3-3-(2,2,2-trifluoroacetamido)cyclobutylprop-2-ynoic acid, identified by the chemical identifier CAS No. 2680833-42-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by the presence of a cyclobutyl ring substituted with an acetylene functionality and an amide group derived from 2,2,2-trifluoroacetic acid. The structural features of this molecule make it a versatile intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and immunological pathways.

The cyclobutyl moiety in the molecular structure contributes to the rigidity of the compound, which can be advantageous in designing molecules with specific binding affinities and stabilities. The presence of the prop-2-ynoic acid group introduces a terminal alkyne functionality, which is a valuable handle for further chemical modifications via cross-coupling reactions such as Suzuki-Miyaura or Sonogashira couplings. These reactions are widely employed in medicinal chemistry to construct biaryl or heteroaryl systems, which are common motifs in drug candidates.

The amide group attached to the cyclobutyl ring is another critical feature that influences the compound's reactivity and biological activity. Amides are well-known for their role as pharmacophores in numerous therapeutic agents, often contributing to protein-protein interactions or serving as hinge binders in enzyme inhibition. The specific substitution pattern in this amide, derived from 2,2,2-trifluoroacetic acid, introduces fluorine atoms that can modulate the electronic properties and metabolic stability of the molecule. Fluorinated amides have been extensively studied for their ability to enhance binding affinity, reduce susceptibility to enzymatic degradation, and improve pharmacokinetic profiles.

In recent years, there has been growing interest in the development of fluorinated compounds for their potential therapeutic applications. The incorporation of fluorine atoms into drug molecules can lead to improved pharmacological properties such as increased lipophilicity, reduced metabolic clearance, and enhanced binding specificity. The compound 3-3-(2,2,2-trifluoroacetamido)cyclobutylprop-2-ynoic acid exemplifies this trend by combining a fluorinated amide moiety with a cycloalkyl substituent and an alkyne group, making it a promising building block for novel drug candidates.

One of the most compelling aspects of this compound is its potential utility in the synthesis of molecules targeting neurological disorders. The rigid cyclobutyl ring can mimic natural amino acid residues or other biologically relevant structures, facilitating interactions with specific protein targets. Additionally, the terminal alkyne functionality allows for further derivatization into bioisosteres or other pharmacophoric elements that may enhance activity or selectivity. Recent studies have demonstrated that cycloalkyl-substituted acetylenes can exhibit unique biological properties due to their ability to adopt specific conformations that optimize binding interactions.

The amide group derived from 2,2,2-trifluoroacetic acid is particularly noteworthy for its potential role in modulating biological activity. Fluorinated amides have been shown to improve binding affinity by increasing hydrophobic interactions or by participating in hydrogen bonding networks within protein targets. Furthermore, the fluorine atoms can influence metabolic stability by reducing susceptibility to hydrolysis by peptidases or cytidine deaminases. These properties make 3-3-(2,2,2-trifluoroacetamido)cyclobutylprop-2-ynoic acid an attractive candidate for further development as a lead compound or intermediate in drug discovery programs.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct complex molecular architectures with high efficiency and selectivity. The presence of both an alkyne and an amide group provides multiple opportunities for functionalization via these reactions, allowing chemists to explore a wide range of structural variations rapidly.

The potential applications of 3-3-(2,2,2-trifluoroacetamido)cyclobutylprop-2-ynoic acid extend beyond neurological disorders. Its structural features make it suitable for targeting other biological pathways such as immunomodulation or inflammation regulation. For instance, the rigid cyclobutyl ring can be designed to interact with specific pockets on enzymes or receptors involved in these pathways, while the fluorinated amide can enhance metabolic stability and binding affinity.

In conclusion,3-3-(2,2,2-trifluoroacetamido)cyclobutylprop-2-ynoic acid (CAS No. 2680833-42-3) represents a promising candidate for further exploration in pharmaceutical chemistry. Its unique structural features—comprising a cyclobutyl ring substituted with an acetylene functionality and an amide group derived from 2,2,2-trifluoroacetic acid—make it a versatile intermediate for synthesizing novel drug candidates targeting various therapeutic areas. The incorporation of fluorine atoms into its structure offers additional advantages such as improved metabolic stability and enhanced binding affinity.

As research continues to uncover new synthetic strategies and biological targets,this compound holds significant potential for contributing to next-generation therapeutics.* Its development underscores the importance of innovative molecular design in addressing unmet medical needs.* By leveraging its structural attributes,* researchers can explore diverse chemical space* and discover novel treatments with improved efficacy* and safety profiles.*